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Compound of Interest

Compound Name: Methyl 2-propoxybenzoate
CAS No.: 18167-33-4
Cat. No.: B102055
Get Quote
. J

Application Note: Optimized Synthesis of Methyl 2-propoxybenzoate via Williamson
Etherification

Introduction & Chemical Profile

Methyl 2-propoxybenzoate (CAS: 18167-33-4) is an ortho-substituted benzoate ester utilized
primarily as a fragrance ingredient (green, balsamic notes) and a pharmaceutical intermediate.
Structurally, it consists of a methyl salicylate core where the phenolic hydroxyl group has been
alkylated with a propyl chain.

This application note details a robust laboratory-scale synthesis protocol. Unlike Fischer
esterification, which targets the carboxyl group, this protocol utilizes the Williamson Ether
Synthesis to selectively alkylate the phenolic oxygen. This route is preferred for its high chemo-
selectivity, preventing transesterification of the methyl ester moiety.
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Property Data

IUPAC Name Methyl 2-propoxybenzoate

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

Boiling Point ~255-260 °C (atm); ~115-120 °C (4 mmHg)
Density (Est.) 1.09-1.12 g/mL

Solubility Soluble in EtOH, Et20, DCM; Insoluble in water.

Strategic Considerations & Mechanism
Chemo-Selectivity

The starting material, Methyl Salicylate, contains two oxygen-rich functional groups: a phenolic
hydroxyl and a methyl ester.

o Challenge: Strong bases (e.g., NaOH, NaOEt) in alcoholic solvents can cause hydrolysis
(saponification) or transesterification of the methyl ester.

e Solution: Use Potassium Carbonate (K2COs) in an aprotic solvent (Acetone or DMF). K2COs
is basic enough to deprotonate the phenol (pKa ~10) but generally too weak to hydrolyze the
ester under anhydrous conditions.

Reaction Mechanism (SN2)
The reaction proceeds via a bimolecular nucleophilic substitution (
).

« Activation: The base deprotonates the phenolic -OH, breaking the intramolecular hydrogen
bond between the phenol and the carbonyl oxygen.

» Substitution: The resulting phenoxide ion attacks the electrophilic carbon of 1-bromopropane,
displacing the bromide ion.
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Figure 1: Mechanistic pathway for the O-alkylation of methyl salicylate.

Experimental Protocol

Materials & Reagents
o Methyl Salicylate: 15.2 g (100 mmol)

1-Bromopropane: 18.5 g (150 mmol, 1.5 eq)

Potassium Carbonate (K2COs): 27.6 g (200 mmol, 2.0 eq) — Must be anhydrous/granular.

Potassium lodide (KI): 0.8 g (5 mmol, 0.05 eq) — Finkelstein catalyst to accelerate reaction.

Acetone: 150 mL (Reagent grade, dried over molecular sieves).

Step-by-Step Methodology

e Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux
condenser. Place the system under a nitrogen atmosphere (optional but recommended to
prevent oxidation).

e Charging: Add Methyl Salicylate (15.2 g) and Acetone (150 mL) to the flask. Stir to dissolve.

o Base Addition: Add anhydrous K2COs (27.6 g) and catalytic KI (0.8 g). The mixture will be a
heterogeneous suspension.

o Alkylation: Add 1-Bromopropane (18.5 g) via syringe or dropping funnel.
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Reflux: Heat the mixture to a gentle reflux (~56—60 °C) for 12 to 18 hours.

o Monitoring: Check progress via TLC (Hexane:Ethyl Acetate 8:2). The starting material
(Methyl Salicylate) will appear lower (more polar) due to the free -OH group. The product
will move higher (less polar).

Workup:
o Cool the reaction mixture to room temperature.

o Filter off the solid inorganic salts (KBr, excess K2COs) using a sintered glass funnel. Wash
the filter cake with cold acetone (2 x 20 mL).

o Concentrate the filtrate under reduced pressure (Rotovap) to remove acetone and excess
1-bromopropane.

Extraction & Washing (Critical Step):

o

Dissolve the oily residue in Diethyl Ether or Dichloromethane (100 mL).

o Wash 1: 10% NaOH (2 x 50 mL). Note: This removes unreacted Methyl Salicylate by
converting it into the water-soluble sodium salicylate salt. The product (an ether-ester)
remains in the organic layer.

o Wash 2: Brine (saturated NaCl, 50 mL).

o Dry the organic layer over anhydrous MgSOas or Naz2SOa.

Isolation: Filter the drying agent and evaporate the solvent to yield the crude oil.
Purification: Purify via Vacuum Distillation.

o Target Fraction: ~115-120 °C at 4 mmHg.
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Figure 2: Operational workflow for the synthesis and purification of Methyl 2-

propoxybenzoate.

Validation & Quality Control
1H-NMR Analysis (CDCIs, 400 MHz)

The successful formation of the ether bond is confirmed by the appearance of the propoxy
group signals and the disappearance of the phenolic proton.
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Infrared (IR) Spectroscopy

o Diagnostic Absence: The broad O-H stretch (3200-3400 cm~1) characteristic of Methyl
Salicylate must be absent.

o Diagnostic Presence:
o C=0 Ester Stretch: ~1725 cm~1* (Sharp, strong).

o C-O Ether Stretch: ~1240-1260 cm™1.

Safety & Handling

» 1-Bromopropane: Volatile and potentially neurotoxic. Handle in a fume hood.
» Methyl Salicylate: Toxic if ingested in large quantities (salicylism).

o Waste Disposal: Aqueous washes containing sodium salicylate should be neutralized before
disposal. Halogenated waste (DCM) must be segregated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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